2-(4-Ethoxyindolin-1-yl)ethan-1-amine

• IUPAC Name: 2-(4-ethoxy-2,3-dihydroindol-1-yl)ethanamine
• InChI: InChI=1S/C12H18N2O/c1-2-15-12-5-3-4-11-10(12)6-8-14(11)9-7-13/h3-5H,2,6-9,13H2,1H3
• InChI Key: ATHDVIZEAGTYIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1CCN2CCN
• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol

Description

2-(4-Ethoxyindolin-1-yl)ethan-1-amine, also known as EIEA, is an indol-based amine compound used in a variety of scientific research applications. It is a versatile compound that has been used in a range of research areas, such as drug synthesis, biochemistry, and pharmacology. EIEA has a wide range of properties, including stability, solubility, and reactivity, which make it an ideal choice for research applications.

Scientific Research Applications

1. Catalyst in Ethylene Oligomerization

• A study by Nyamato et al. (2016) explored the use of various amine analogues, including those similar to 2-(4-Ethoxyindolin-1-yl)ethan-1-amine, as ligands in nickel(II) complexes. These complexes demonstrated effectiveness as catalysts in ethylene oligomerization, producing mainly ethylene dimers. The study highlights the potential of these compounds in industrial catalysis and polymer production (Nyamato, Ojwach, & Akerman, 2016).

2. In Vitro Toxicokinetics and Analytical Toxicology

• Richter et al. (2019) conducted a study on the toxicokinetics and analytical toxicology of NBOMe derivatives, including compounds structurally related to this compound. The research provided insights into drug–drug interactions, individual polymorphisms, and elimination routes, which are vital for understanding the toxicological profile of these compounds (Richter et al., 2019).

3. Synthesis of Mono- and Disubstituted Derivatives via Mannich Reaction

• Aljohani et al. (2019) developed an efficient microwave-assisted synthetic route for Mannich bases from 4-hydroxyacetophenone and secondary amines, similar in structure to this compound. This study provides an alternative, environmentally benign methodology for synthesizing such compounds, which could be useful in various chemical synthesis applications (Aljohani et al., 2019).

4. Synthesis and Antimicrobial Activities

• Bektaş et al. (2007) reported on the synthesis of various derivatives from reactions involving primary amines, including those similar to this compound. The study identified compounds with good or moderate antimicrobial activities, suggesting potential applications in the development of new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

5. Synthesis of Tetrahydroisoquinolines

• Craig et al. (1992) explored the synthesis of tetrahydroisoquinolines via intramolecular electrophilic aromatic substitution reactions. Although the study does not directly mention this compound, the methodologies and chemical reactions described could be relevant for synthesizing derivatives of this compound (Craig, Daniels, & Mackenzie, 1992).